Cas no 1806800-92-9 (2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1806800-92-9
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4856602
• Update Time: 2025-10-29

2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-2-5(7(9)10)6(3-13)8(11)12-4/h2,7,13H,3H2,1H3,(H2,11,12)
• InChI Key： GIQNSWLDQFMDNN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CO)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol

2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol: A Comprehensive Overview

The compound 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol, with the CAS number 1806800-92-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group at position 2, a difluoromethyl group at position 4, a methyl group at position 6, and a hydroxymethyl group at position 3 of the pyridine ring. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The presence of the amino and hydroxymethyl groups facilitates hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the difluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability.

In terms of synthesis, 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol can be prepared through various routes, including nucleophilic substitution and condensation reactions. One notable method involves the reaction of 2-amino-4-difluoromethylpyridine with a suitable methylating agent in the presence of a catalyst. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The chemical properties of this compound are also worth noting. Its solubility in polar solvents such as water and methanol is relatively high due to the hydrophilic nature of the amino and hydroxymethyl groups. Conversely, its solubility in non-polar solvents like hexane is low, reflecting its amphiprotic nature. These properties make it an ideal candidate for applications in drug delivery systems and as a building block for more complex molecules.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to fully understand its environmental impact and potential risks.

In conclusion, 2-Amino-4-(difluoromethyl)-6-methylpyridine-3-methanol is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology.